Cas no 2034258-85-8 (N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034258-85-8
• MF: C₂₁H₂₅NO₅S
• MW: 403.491904973984
• CID: 5333225
• Update Time: 2025-11-02

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C21H25NO5S/c23-21(17-4-2-1-3-5-17,18-9-11-26-12-10-18)15-22-28(24,25)19-6-7-20-16(14-19)8-13-27-20/h1-7,14,18,22-23H,8-13,15H2
• InChI Key： ZJFZEJNQZFLQPC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 609
• XLogP3: 2.2
• Topological Polar Surface Area: 93.2

Additional information on N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

Comprehensive Guide to N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034258-85-8)

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034258-85-8) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both a benzofuran and sulfonamide moiety makes it a promising candidate for modulating biological pathways.

The compound's structure features a hydroxy group attached to a phenyl ring, which is further linked to a tetrahydropyran (oxan-4-yl) group. This combination of functional groups enhances its solubility and bioavailability, making it an attractive target for medicinal chemistry studies. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the increasing demand for novel therapeutic agents in these areas.

Recent studies have explored the synthetic pathways for N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide, focusing on optimizing yield and purity. The compound's stability under physiological conditions and its metabolic profile are also key areas of investigation. These studies are crucial for advancing its potential use in preclinical and clinical settings.

In the context of current research trends, N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide aligns with the growing interest in small molecule therapeutics and targeted drug delivery systems. Its structural features allow for potential modifications to enhance selectivity and reduce off-target effects, addressing a common challenge in drug development.

The compound's CAS No. 2034258-85-8 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Researchers often inquire about its synthesis protocols, physicochemical properties, and biological activity. These queries highlight the need for comprehensive and up-to-date information on this compound.

From a commercial perspective, N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide is available through specialized chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. Its pricing and availability are influenced by factors such as purity grade, batch size, and custom synthesis requirements.

Looking ahead, the compound's potential applications in neurodegenerative diseases and inflammatory disorders are areas of active exploration. Its ability to cross the blood-brain barrier due to its lipophilic properties makes it a candidate for central nervous system (CNS) drug development. Additionally, its anti-inflammatory properties are being investigated in preclinical models.

In summary, N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034258-85-8) represents a promising chemical entity with diverse research and therapeutic potential. Its unique structure and functional groups position it as a valuable tool for drug discovery and a subject of ongoing scientific inquiry.